Cas no 2320178-41-2 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)
N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
- 2320178-41-2
- AKOS040704965
- N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
- F6571-3276
- N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide
- N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-2-(methylthio)nicotinamide
-
- Inchi: 1S/C14H20N2O3S2/c1-20-13-11(3-2-5-15-13)12(18)16-9-14(19-7-6-17)4-8-21-10-14/h2-3,5,17H,4,6-10H2,1H3,(H,16,18)
- InChI Key: AUPWQYHMHRJTKN-UHFFFAOYSA-N
- SMILES: S1CCC(CNC(C2=CC=CN=C2SC)=O)(C1)OCCO
Computed Properties
- Exact Mass: 328.09153485g/mol
- Monoisotopic Mass: 328.09153485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 122Ų
N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6571-3276-2μmol |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-5μmol |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-10μmol |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-20μmol |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-1mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-2mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-3mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-4mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-5mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-3276-10mg |
N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide |
2320178-41-2 | 10mg |
$79.0 | 2023-09-08 |
N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
Professional Introduction to N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 2320178-41-2)
N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 2320178-41-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including its thiolan ring system and pyridine carboxamide moiety, contribute to its potential as a versatile intermediate in synthetic chemistry and a lead compound in drug discovery.
The N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl} moiety is particularly noteworthy due to its ability to form stable complexes with metal ions, which has implications for applications in coordination chemistry and material science. Additionally, the presence of the 2-(methylsulfanyl)pyridine group enhances the compound's solubility and bioavailability, making it a suitable candidate for pharmacological studies. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various biological targets, suggesting its potential as an inhibitor or modulator of key enzymes involved in metabolic pathways.
In recent years, there has been growing interest in the development of small-molecule inhibitors that target enzymes associated with inflammation and oxidative stress. The structural framework of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide makes it a compelling candidate for such applications. Studies have demonstrated that derivatives of this compound can interact with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By modulating the activity of these enzymes, this compound holds promise for the development of anti-inflammatory therapies with minimal side effects.
The thiolan ring is a key structural feature that contributes to the compound's reactivity and biological activity. Thiols are well-known for their ability to participate in redox reactions, making them valuable in the development of antioxidants and chelating agents. In particular, the hydroxyl group attached to the thiolan ring can engage in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets. This property has been exploited in designing molecules that can selectively inhibit specific enzymes or receptors, thereby increasing the therapeutic efficacy while reducing off-target effects.
The pyridine carboxamide moiety is another critical component of this compound that contributes to its pharmacological properties. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with aromatic residues in proteins. The carboxamide group not only improves the solubility of the molecule but also allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications at the amide nitrogen can enhance binding interactions with target proteins, while changes at the carboxylate group can influence metabolic stability and bioavailability.
Recent experimental studies have highlighted the potential of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide as a lead compound for drug development. In vitro assays have shown that this compound exhibits inhibitory activity against several key enzymes involved in inflammation and cancer progression. For example, preliminary data suggest that it can effectively inhibit COX-2 expression in human cell lines, indicating its potential as an anti-inflammatory agent. Additionally, its ability to chelate transition metals has led to investigations into its role as an antioxidant and radioprotector.
The synthesis of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed thiolation have been particularly useful in constructing the thiolan ring system. Furthermore, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to confirm the structure and purity of synthesized compounds.
The pharmacokinetic properties of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide are also of great interest. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life in animal models, suggesting its potential for clinical translation. Additionally, its metabolic stability has been evaluated through studies using liver microsomes and cell-based assays. These studies have provided valuable insights into the pathways by which this compound is metabolized, allowing researchers to optimize its structure for improved pharmacokinetic profiles.
The future prospects for N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for developing novel derivatives with enhanced efficacy and selectivity. Additionally, preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models before it can be translated into clinical trials.
In conclusion, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 2320178-41-2) is a structurally unique compound with significant potential in chemical and biomedical research. Its distinctive features make it a versatile intermediate in synthetic chemistry and a lead candidate for drug development. With continued research and innovation, this compound holds promise for addressing various therapeutic challenges across multiple domains.
2320178-41-2 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)